Cas no 1476071-49-4 (None-deuterium-VX-984)

• Product Name: None-deuterium-VX-984
• CAS No: 1476071-49-4
• MF: C₂₃H₂₃N₇O
• MW: 413.475023508072
• CID: 5019086
• Update Time: 2025-10-29

None-deuterium-VX-984 Chemical and Physical Properties

Names and Identifiers

• V3A1DRJ501
• (S)-N-Methyl-8-(1-((2'-methyl-[4,5'-bipyrimidin]-6-yl)amino)propan-2-yl)quinoline-4-carboxamide
• 4-Quinolinecarboxamide, N-methyl-8-((1S)-1-methyl-2-((2'-methyl(4,5'-bipyrimidin)-6-yl)amino)ethyl)-
• N-Methyl-8-((1S)-1-methyl-2-((2'-methyl(4,5'-bipyrimidin)-6-yl)amino)ethyl)-4-quinolinecarboxamide
• N-methyl-8-[(2S)-1-[[6-(2-methylpyrimidin-5-yl)pyrimidin-4-yl]amino]propan-2-yl]quinoline-4-carboxamide
• None-deuterium-VX-984

• Inchi： 1S/C23H23N7O/c1-14(17-5-4-6-18-19(23(31)24-3)7-8-25-22(17)18)10-28-21-9-20(29-13-30-21)16-11-26-15(2)27-12-16/h4-9,11-14H,10H2,1-3H3,(H,24,31)(H,28,29,30)/t14-/m1/s1
• InChI Key： PEACIOGDEQRHFA-CQSZACIVSA-N
• SMILES： O=C(C1C=CN=C2C=1C=CC=C2[C@H](C)CNC1C=C(C2=CN=C(C)N=C2)N=CN=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 582
• XLogP3: 2.7
• Topological Polar Surface Area: 106

None-deuterium-VX-984 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on None-deuterium-VX-984

None-Deuterium VX-984: A Comprehensive Overview

None-deuterium VX-984, identified by the CAS registry number 1476071-49-4, is a compound of significant interest in the fields of chemistry and materials science. This compound has garnered attention due to its unique properties and potential applications in advanced technologies. Recent studies have highlighted its role in enhancing the performance of certain materials, particularly in the realm of electronics and optoelectronics.

The synthesis of None-deuterium VX-984 involves a multi-step process that requires precise control over reaction conditions. Researchers have reported that the compound exhibits exceptional stability under various environmental conditions, making it a promising candidate for use in high-performance devices. Its chemical structure, which includes a specific arrangement of functional groups, contributes to its unique reactivity and compatibility with other materials.

One of the most notable applications of VX-984 is in the development of advanced semiconductors. Recent breakthroughs in nanotechnology have demonstrated that incorporating VX-984 into semiconductor materials can significantly improve their electronic properties. For instance, studies published in leading scientific journals have shown that devices incorporating VX-984 exhibit enhanced conductivity and reduced energy loss, which are critical factors for next-generation electronic devices.

In addition to its electronic applications, VX-984 has also been explored for its potential in catalysis. Researchers have found that this compound can act as an efficient catalyst in various chemical reactions, including those involved in the production of pharmaceuticals and fine chemicals. The ability of VX-984 to facilitate these reactions under mild conditions has made it a valuable tool in green chemistry initiatives.

The environmental impact of VX-984 has also been a topic of interest among scientists. Studies have shown that this compound is biodegradable under certain conditions, which is a positive attribute considering the increasing emphasis on sustainable practices. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, VX-984, with its CAS number 1476071-49-4, represents a cutting-edge material with diverse applications across multiple industries. Its unique chemical properties and potential for innovation make it a subject of ongoing research and development. As new studies continue to emerge, the full extent of its capabilities and implications will undoubtedly become clearer, paving the way for exciting advancements in technology and science.